Cas no 2694744-49-3 (3-Ethynyl-1,1-difluorocycloheptane)

• Product Name: 3-Ethynyl-1,1-difluorocycloheptane
• CAS No: 2694744-49-3
• MF: C₉H₁₂F₂
• MW: 158.188389778137
• MDL: MFCD34475504
• CID: 5666049
• PubChem ID: 165950248
• Update Time: 2023-09-11

3-Ethynyl-1,1-difluorocycloheptane Chemical and Physical Properties

Names and Identifiers

• 2694744-49-3
• EN300-27750823
• 3-ethynyl-1,1-difluorocycloheptane
• 3-Ethynyl-1,1-difluorocycloheptane

• MDL： MFCD34475504
• Inchi： 1S/C9H12F2/c1-2-8-5-3-4-6-9(10,11)7-8/h1,8H,3-7H2
• InChI Key： COMQYIMHHACPQR-UHFFFAOYSA-N
• SMILES： FC1(CCCCC(C#C)C1)F

Computed Properties

• Exact Mass: 158.09070671g/mol
• Monoisotopic Mass: 158.09070671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų